1,3-Dichloro-2-ethoxy-5-(trifluoromethyl)benzene

• CAS No.: 50594-87-1
• Molecular Formula: C9H7Cl2F3O
• Molecular Weight: 259.05 g/mol
• IUPAC Name: 1,3-dichloro-2-ethoxy-5-(trifluoromethyl)benzene
• InChI: InChI=1S/C9H7Cl2F3O/c1-2-15-8-6(10)3-5(4-7(8)11)9(12,13)14/h3-4H,2H2,1H3
• InChI Key: SZSOPQSWZIQANE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1Cl)C(F)(F)F)Cl

Description

1,3-Dichloro-2-ethoxy-5-(trifluoromethyl)benzene is an organic compound characterized by the presence of chlorine, ethoxy, and trifluoromethyl groups attached to a benzene ring

Preparation Methods

One common method is the trifluoromethylation reaction, which can be achieved using reagents such as trifluoromethyltrimethylsilane (TMSCF3) in the presence of a catalyst . The reaction conditions often include the use of solvents like tetrahydrofuran (THF) and bases such as tetrabutylammonium fluoride . Industrial production methods may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity.

Chemical Reactions Analysis

1,3-Dichloro-2-ethoxy-5-(trifluoromethyl)benzene undergoes various chemical reactions, including:

Substitution Reactions: The chlorine atoms on the benzene ring can be substituted by other nucleophiles under